N,1,3,5-tetramethyl-N-(2-methylbut-3-yn-2-yl)pyrazole-4-sulfonamide

• IUPAC Name: N,1,3,5-tetramethyl-N-(2-methylbut-3-yn-2-yl)pyrazole-4-sulfonamide
• InChI: InChI=1S/C12H19N3O2S/c1-8-12(4,5)15(7)18(16,17)11-9(2)13-14(6)10(11)3/h1H,2-7H3
• InChI Key: CWIAGIFSDTXKKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)S(=O)(=O)N(C)C(C)(C)C#C
• Molecular Formula: C12H19N3O2S
• Molecular Weight: 269.37 g/mol

Description

N,1,3,5-tetramethyl-N-(2-methylbut-3-yn-2-yl)pyrazole-4-sulfonamide, also known as TAK-242, is a small molecule inhibitor that has been extensively studied in recent years due to its potential therapeutic applications. TAK-242 has been shown to inhibit Toll-like receptor (TLR) signaling, which plays a critical role in the body's immune response.

Mechanism of Action

N,1,3,5-tetramethyl-N-(2-methylbut-3-yn-2-yl)pyrazole-4-sulfonamide inhibits TLR signaling by binding to the intracellular domain of TLR4 and preventing the recruitment of adaptor proteins that are required for downstream signaling. This results in the inhibition of the production of pro-inflammatory cytokines and chemokines.
Biochemical and Physiological Effects:
N,1,3,5-tetramethyl-N-(2-methylbut-3-yn-2-yl)pyrazole-4-sulfonamide has been shown to have anti-inflammatory effects in a variety of disease models. In a study of sepsis in mice, N,1,3,5-tetramethyl-N-(2-methylbut-3-yn-2-yl)pyrazole-4-sulfonamide was shown to improve survival and reduce organ damage. In a study of colitis in mice, N,1,3,5-tetramethyl-N-(2-methylbut-3-yn-2-yl)pyrazole-4-sulfonamide was shown to reduce inflammation and improve histological scores. N,1,3,5-tetramethyl-N-(2-methylbut-3-yn-2-yl)pyrazole-4-sulfonamide has also been shown to have anti-tumor effects in a variety of cancer models.

Advantages and Limitations for Lab Experiments

One advantage of N,1,3,5-tetramethyl-N-(2-methylbut-3-yn-2-yl)pyrazole-4-sulfonamide is that it is a small molecule inhibitor that can be easily synthesized and used in a variety of experimental systems. However, one limitation is that it is not specific to TLR4 and can inhibit other TLRs as well. Additionally, the effects of N,1,3,5-tetramethyl-N-(2-methylbut-3-yn-2-yl)pyrazole-4-sulfonamide on the immune response may be complex and may depend on the specific disease model being studied.

Future Directions

There are several future directions for research on N,1,3,5-tetramethyl-N-(2-methylbut-3-yn-2-yl)pyrazole-4-sulfonamide. One area of interest is the development of more specific TLR inhibitors that can target individual TLRs. Another area of interest is the development of N,1,3,5-tetramethyl-N-(2-methylbut-3-yn-2-yl)pyrazole-4-sulfonamide analogs with improved pharmacokinetic properties. Finally, the therapeutic potential of N,1,3,5-tetramethyl-N-(2-methylbut-3-yn-2-yl)pyrazole-4-sulfonamide in a variety of diseases, including infectious diseases and cancer, warrants further investigation.

Synthesis Methods

The synthesis of N,1,3,5-tetramethyl-N-(2-methylbut-3-yn-2-yl)pyrazole-4-sulfonamide involves the reaction of 3,5-dimethylpyrazole with 2-methylbut-3-yn-2-ol to form the corresponding alkyne. The alkyne is then reacted with sulfonyl azide to produce N,1,3,5-tetramethyl-N-(2-methylbut-3-yn-2-yl)pyrazole-4-sulfonamide. The reaction is typically carried out in the presence of a copper catalyst and under an inert atmosphere.

Scientific Research Applications

N,1,3,5-tetramethyl-N-(2-methylbut-3-yn-2-yl)pyrazole-4-sulfonamide has been extensively studied for its potential therapeutic applications in a variety of diseases. It has been shown to inhibit TLR signaling, which plays a critical role in the body's immune response. TLRs are a family of receptors that recognize pathogen-associated molecular patterns (PAMPs) and damage-associated molecular patterns (DAMPs) and initiate an immune response. N,1,3,5-tetramethyl-N-(2-methylbut-3-yn-2-yl)pyrazole-4-sulfonamide has been shown to inhibit TLR4 signaling, which is involved in the recognition of lipopolysaccharide (LPS), a component of gram-negative bacteria.